Cas no 807266-58-6 (1-(4-Tert-butylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine
• CAS No: 807266-58-6
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 2111367
• PubChem ID: 24259123
• Update Time: 2025-05-26

1-(4-Tert-butylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-2-methylpropan-2-amine
• 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine

• Inchi： 1S/C14H23N/c1-13(2,3)12-8-6-11(7-9-12)10-14(4,5)15/h6-9H,10,15H2,1-5H3
• InChI Key： GLHUTVSGOSIQJC-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine

Introduction to 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine (CAS No. 807266-58-6)

1-(4-Tert-butylphenyl)-2-methylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 807266-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a 4-tert-butylphenyl group and a secondary amine functionality, presents a unique structural framework that makes it of considerable interest for various synthetic applications and potential therapeutic investigations.

The molecular structure of 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine consists of a benzene ring substituted with a tert-butyl group at the para position, attached to an isobutyl chain that terminates with a secondary amine. This configuration imparts specific steric and electronic properties, which can be exploited in drug design and material science. The presence of the secondary amine suggests potential for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in aromatic compounds with bulky substituents due to their utility as pharmacophores in medicinal chemistry. The 4-tert-butylphenyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This has led to its incorporation in numerous lead compounds under development for treating various diseases. The secondary amine in 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine also provides a site for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands.

One of the most compelling aspects of 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as an intermediate in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The steric hindrance provided by the tert-butyl group can help optimize binding interactions by reducing off-target effects, making it an attractive scaffold for rational drug design.

The synthesis of 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine typically involves multi-step organic reactions, starting from readily available precursors such as p-toluidine and isobutylene or related alkenes. Advanced synthetic techniques, including cross-coupling reactions and transition-metal catalysis, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a biochemical perspective, the secondary amine functionality in 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine can participate in various chemical reactions, including nucleophilic substitutions and condensations. This reactivity makes it a versatile building block for constructing more complex molecules with desired pharmacological properties. Additionally, the compound's solubility characteristics and stability under different conditions make it suitable for formulation into various delivery systems.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode and potential side effects, guiding researchers in optimizing its structure for improved efficacy and safety. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The industrial relevance of 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine extends beyond academic research. Pharmaceutical companies are actively investigating its potential as a key intermediate in large-scale manufacturing processes. The demand for high-quality starting materials like this compound underscores its importance in modern drug development. As synthetic methodologies continue to evolve, the accessibility and scalability of producing 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine are expected to improve, further driving its adoption in commercial applications.

In conclusion, 1-(4-Tert-butylphenyl)-2-methylpropan-2-amine (CAS No. 807266-58-6) represents a promising candidate for further exploration in pharmaceutical research and development. Its unique structural features, coupled with its synthetic accessibility, make it a valuable asset for designing novel therapeutic agents. As scientific understanding advances and new methodologies emerge, the role of this compound is likely to expand, contributing significantly to future medical breakthroughs.